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Compound of Interest

Compound Name: Thionyl bromide

Cat. No.: B1215229

Thionyl bromide (SOBr2) is a highly reactive and corrosive chemical that demands meticulous
handling and adherence to stringent safety protocols. It reacts violently with water, releasing
toxic and corrosive gases, and can cause severe burns upon contact with skin, eyes, and the
respiratory tract.[1][2] This guide provides essential, immediate safety and logistical information
for researchers, scientists, and drug development professionals, outlining operational and
disposal plans to ensure laboratory safety.

Hazard Identification and Classification

Understanding the specific hazards associated with thionyl bromide is the first step in safe
handling. The compound is classified under multiple hazard categories, indicating its potential
to cause significant harm if not managed correctly.
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Hazard Class GHS Classification Hazard Statement

H312: Harmful in contact with
o Category 4 (Dermal, ] _
Acute Toxicity skin.[3][4][5] H332: Harmful if

Inhalation) inhaled.[3][5]

H314: Causes severe skin

Skin Corrosion Category 1B burns and eye damage.[3][4]
[5][6]

H318: Causes serious eye

Eye Damage Category 1
Y J o damage.[3][6]
. - EUHO014: Reacts violently with
Reactivity Not Classified
water.[4]
_ H290: May be corrosive to
Corrosive to Metals Category 1

metals.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate
protective gear is critical.[3][4][6]
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) Specifications & Best
Body Area Required PPE _
Practices

Goggles must be worn at all
times.[1] A full-face shield must
be worn over the goggles
when handling larger
) quantities or during operations
Chemical Splash Goggles & ] ] ] )
Eyes & Face ) with a higher risk of splashing.
Face Shield ]
[3] All eye and face protection
must be tested and approved
under standards such as

NIOSH (US) or EN 166 (EU).
[31[5]

Wear appropriate protective
gloves.[1][4] Gloves must be
inspected for integrity before
each use.[3][5] Use proper
glove removal technique
Skin (Hands) Chemical-Resistant Gloves (without touching the outer
surface) to avoid skin contact.
[3][5] Contaminated gloves
must be disposed of
immediately after use in
accordance with laboratory

practices.[3][5]

Wear appropriate protective
clothing to prevent skin
exposure.[1][4] A complete suit
protecting against chemicals is
) Chemical-Resistant Apron or recommended.[3] The type of
Skin (Body) Full Suit protective equipment must be
selected based on the
concentration and amount of

the substance being handled.

[3]
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Work must be conducted in a
certified chemical fume hood.
[1][2] If exposure limits may be
exceeded, a respirator is
) NIOSH/MSHA or EN 149 required.[1] For nuisance

Respiratory Approved Respirator exposures, use a P95 (US) or
P1 (EUV) particle respirator. For
higher-level protection, use
OV/AG/P99 (US) or ABEK-P2

(EUV) respirator cartridges.[3][5]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling thionyl bromide minimizes risk. This protocol covers the
entire workflow, from preparation to storage.

Engineering Controls and Preparation

e Fume Hood: All handling of thionyl bromide must occur inside a certified chemical fume
hood with adequate ventilation.[1][2]

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible
and operational.[1][4]

 Inert Atmosphere: Handle and store the chemical under an inert atmosphere, such as
nitrogen, to prevent reaction with moisture.[1][7][8]

» Remove Incompatibles: Before beginning work, ensure that water, moisture, and oxidizing
agents are removed from the work area.[4][8]

Handling Protocol

e Don PPE: Put on all required PPE as specified in the table above.

o Container Inspection: Visually inspect the container for any signs of damage or leakage
before opening.
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» Dispensing: Use only clean, dry, and compatible equipment (e.g., glass or PTFE) for
transferring the liquid.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]
[4] Do not breathe the vapor, mist, or gas.[1]

o Closure: Keep the container tightly closed when not in use.[1][4]

Storage

e Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1]
[4][7] A recommended storage temperature is 2-8°C.[3][4]

» Container: Keep in the original, tightly closed container.[1][4] Store in a corrosive-resistant
container with a resistant inner liner.[6]

o Conditions: Store locked up and protected from moisture and light.[3][4]

Emergency and Disposal Plans
Accidental Release Measures

o Evacuate: Immediately evacuate non-essential personnel from the spill area.[3]
o Ventilate: Ensure the area is well-ventilated, working from the windward side.

o Containment: Absorb the spill with a dry, inert material such as vermiculite, sand, or earth.[1]
DO NOT USE WATER.[1]

o Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and
properly labeled container for disposal.[3][5]

o Decontamination: Clean the spill site once the material has been removed, observing
environmental regulations.[6]

First Aid Procedures

Immediate medical attention is required for any exposure.[1]
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Exposure Route First Aid Action

Move the person to fresh air immediately. If
) breathing is difficult, administer oxygen. If not
Inhalation . . i o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing all
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan

Waste Classification: Thionyl bromide and any materials contaminated with it must be
treated as hazardous waste.

» Containerization: Collect surplus and non-recyclable solutions in a dedicated, sealed, and
clearly labeled container for hazardous waste.

» Professional Disposal: Disposal must be conducted by a licensed professional waste
disposal service.[3][5] Methods may include incineration in a chemical incinerator equipped
with an afterburner and scrubber.[5]

» Prohibition:Do not empty into drains or dispose of with municipal waste.[1][4]

o Regulations: All disposal activities must adhere to federal, state, and local hazardous waste
regulations.[1][4]
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Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of thionyl bromide,
from initial assessment to final disposal.

Caption: Workflow for Safe Handling of Thionyl Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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